Cas no 94557-08-1 (2,4(1H,3H)-Pyrimidinedione,6-amino-1,3,5-trimethyl-)

2,4(1H,3H)-Pyrimidinedione,6-amino-1,3,5-trimethyl- structure
94557-08-1 structure
Product Name:2,4(1H,3H)-Pyrimidinedione,6-amino-1,3,5-trimethyl-
CAS No:94557-08-1
MF:C7H11N3O2
MW:169.181141138077
CID:816974
PubChem ID:251387
Update Time:2025-04-19

2,4(1H,3H)-Pyrimidinedione,6-amino-1,3,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2,4(1H,3H)-Pyrimidinedione,6-amino-1,3,5-trimethyl-
    • 6-amino-1,3,5-trimethylpyrimidine-2,4(1H,3H)-dione
    • NSC-71723
    • DTXSID70915450
    • SCHEMBL15384321
    • AKOS006276568
    • AB-323/25048230
    • 6-amino-1,3,5-trimethylpyrimidine-2,4-dione
    • 94557-08-1
    • NSC71723
    • Inchi: 1S/C7H11N3O2/c1-4-5(8)9(2)7(12)10(3)6(4)11/h8H2,1-3H3
    • InChI Key: VRLQKUKTTHMBGG-UHFFFAOYSA-N
    • SMILES: O=C1N(C)C(C(C)=C(N)N1C)=O

Computed Properties

  • Exact Mass: 169.085
  • Monoisotopic Mass: 169.085
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 66.6Ų

Experimental Properties

  • Density: 1.222
  • Boiling Point: 254.3°Cat760mmHg
  • Flash Point: 107.6°C
  • Refractive Index: 1.535
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